Cas no 114176-06-6 (Ergosta-1,4-dien-3-one,22-(acetyloxy)-24,25-epoxy-7-hydroxy-, (7a,22R)- (9CI))
114176-06-6 structure
Product Name:Ergosta-1,4-dien-3-one,22-(acetyloxy)-24,25-epoxy-7-hydroxy-, (7a,22R)- (9CI)
CAS No:114176-06-6
MF:C30H44O5
MW:484.667369842529
CID:174248
PubChem ID:195065
Update Time:2025-04-19
Ergosta-1,4-dien-3-one,22-(acetyloxy)-24,25-epoxy-7-hydroxy-, (7a,22R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ergosta-1,4-dien-3-one,22-(acetyloxy)-24,25-epoxy-7-hydroxy-, (7a,22R)- (9CI)
- petuniasterone-C22-O-acetate
- (7alpha,24R)-7-hydroxy-3-oxo-24,25-epoxyergosta-1,4-dien-22-yl acetate
- Ergosta-1,4-dien-3-one, 22-(acetyloxy)-24,25-epoxy-7-hydroxy-, (7alpha,22R)-
- Pet-C22-acetate
- 7-Hydroxy-3-oxo-24,25-epoxyergosta-1,4-dien-22-yl acetate
- [(3S)-3-[(7R,8S,9S,10R,13R,14S,17R)-7-hydroxy-10,13-dimethyl-3-oxo-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-1-[(2R)-2,3,3-trimethyloxiran-2-yl]butan-2-yl] acetate
- 114176-06-6
- DTXSID90921295
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- Inchi: 1S/C30H44O5/c1-17(25(34-18(2)31)16-30(7)27(3,4)35-30)21-8-9-22-26-23(11-13-29(21,22)6)28(5)12-10-20(32)14-19(28)15-24(26)33/h10,12,14,17,21-26,33H,8-9,11,13,15-16H2,1-7H3/t17-,21+,22-,23-,24+,25?,26-,28-,29+,30+/m0/s1
- InChI Key: FOOICJVUXQJOTQ-PMSAPWGOSA-N
- SMILES: O[C@@H]1CC2=CC(C=C[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)C(C[C@]4(C)C(C)(C)O4)OC(C)=O)CC[C@H]3[C@@H]21)=O
Computed Properties
- Exact Mass: 484.318875
- Monoisotopic Mass: 484.318875
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 979
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 76.1
Experimental Properties
- Density: 1.15
- Boiling Point: 579.5°Cat760mmHg
- Flash Point: 181.3°C
- Refractive Index: 1.557
Ergosta-1,4-dien-3-one,22-(acetyloxy)-24,25-epoxy-7-hydroxy-, (7a,22R)- (9CI) Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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